Ethyl 2-[(2,2-diethoxyethyl)amino]acetate

• Molecular Formula: C10H21NO4
• Molecular Weight: 219.28 g/mol
• IUPAC Name: ethyl 2-(2,2-diethoxyethylamino)acetate
• InChI: InChI=1S/C10H21NO4/c1-4-13-9(12)7-11-8-10(14-5-2)15-6-3/h10-11H,4-8H2,1-3H3
• InChI Key: KTVPPABUEKECSF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CNCC(=O)OCC)OCC

Description

Ethyl 2-[(2,2-diethoxyethyl)amino]acetate is a useful research compound. Its molecular formula is C10H21NO4 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of the glycine ethyl ester hydrochloride (1.00 g) and bromoacetaldehyde diethyl acetal (1.08 ml) in N,N-dimethylformamide (30 ml), were added cesium carbonate (4.67 g) and sodium iodide (107 mg) and the mixture was stirred at 100° C. for 4 hours. The reaction mixture was adjusted to pH 2 with 1N hydrochloric acid and washed with ethyl acetate. The aqueous layer was adjusted to pH 11 with 1N aqueous solution of sodium hydroxide and extracted with methylene chloride. The organic layer was dried over anhydrous sodium sulfate and thereafter the solvent was distilled off under reduced pressure to obtain the title compound (860 mg).

Synthesis routes and methods II

Procedure details